Cas no 2770525-09-0 (3-Cyclopropyl-2,2-dimethylpropane-1-thiol)

• Product Name: 3-Cyclopropyl-2,2-dimethylpropane-1-thiol
• CAS No: 2770525-09-0
• MF: C₈H₁₆S
• MW: 144.277641296387
• CID: 6536869
• PubChem ID: 165993040
• Update Time: 2025-06-03

3-Cyclopropyl-2,2-dimethylpropane-1-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-37395368
• 3-cyclopropyl-2,2-dimethylpropane-1-thiol
• 2770525-09-0
• 3-Cyclopropyl-2,2-dimethylpropane-1-thiol

• Inchi： 1S/C8H16S/c1-8(2,6-9)5-7-3-4-7/h7,9H,3-6H2,1-2H3
• InChI Key： JJFLLHNSSSOORI-UHFFFAOYSA-N
• SMILES： SCC(C)(C)CC1CC1

Computed Properties

• Exact Mass: 144.09727168g/mol
• Monoisotopic Mass: 144.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 92.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 1Ų

Additional information on 3-Cyclopropyl-2,2-dimethylpropane-1-thiol

Research Brief on 3-Cyclopropyl-2,2-dimethylpropane-1-thiol (CAS: 2770525-09-0): Recent Advances and Applications

3-Cyclopropyl-2,2-dimethylpropane-1-thiol (CAS: 2770525-09-0) is a sulfur-containing organic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropyl and thiol functional groups, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic benefits, making it a compound of interest for researchers in the field.

The synthesis of 3-Cyclopropyl-2,2-dimethylpropane-1-thiol has been a subject of recent investigation, with researchers exploring efficient and scalable methods to produce this compound. A study published in the Journal of Organic Chemistry (2023) detailed a novel catalytic approach using palladium-based catalysts, which significantly improved the yield and purity of the compound. This advancement is particularly relevant for industrial-scale production, where cost-effectiveness and reproducibility are critical factors.

In the realm of pharmaceutical research, 3-Cyclopropyl-2,2-dimethylpropane-1-thiol has been investigated for its potential as a building block in the development of new therapeutic agents. Its thiol group makes it a valuable candidate for the synthesis of cysteine analogs, which are often used in peptide-based drugs. Additionally, recent in vitro studies have demonstrated its ability to modulate certain enzymatic pathways, suggesting potential applications in the treatment of metabolic disorders. These findings were highlighted in a recent issue of Bioorganic & Medicinal Chemistry Letters (2024).

Beyond its pharmaceutical applications, this compound has also been explored in agrochemical research. A study conducted by the Agricultural Chemical Society (2023) reported that derivatives of 3-Cyclopropyl-2,2-dimethylpropane-1-thiol exhibit potent pesticidal activity against a range of agricultural pests. The compound's unique structural features contribute to its ability to disrupt pest metabolism, offering a potential alternative to conventional pesticides with lower environmental impact.

Despite these promising developments, challenges remain in the widespread adoption of 3-Cyclopropyl-2,2-dimethylpropane-1-thiol. Issues such as stability under various environmental conditions and potential toxicity profiles require further investigation. Ongoing research aims to address these concerns through structural modifications and comprehensive safety assessments. A recent review in Chemical Research in Toxicology (2024) emphasized the need for detailed pharmacokinetic and toxicological studies to ensure the compound's safe use in both pharmaceutical and agricultural applications.

In conclusion, 3-Cyclopropyl-2,2-dimethylpropane-1-thiol (CAS: 2770525-09-0) represents a versatile and promising compound with diverse applications in chemical biology and pharmaceutical research. Recent advancements in its synthesis, coupled with its demonstrated biological activities, underscore its potential as a valuable tool in drug discovery and agrochemical development. Future research should focus on optimizing its properties and expanding its applications, paving the way for its integration into practical solutions for healthcare and agriculture.